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Abstract
Lithium Formate Monohydrate (HCOOLi·H₂O or LFM) is a semi-organic crystal that has

garnered attention for its significant nonlinear optical (NLO) properties. Its favorable

characteristics, including notable second harmonic generation (SHG) efficiency, a high laser

damage threshold, and good optical transparency, make it a candidate for applications in

frequency conversion, optical communication, and laser technology. This technical guide

provides a comprehensive overview of the core NLO properties of LFM, detailed experimental

protocols for its characterization, and a summary of its crystallographic and optical data.

Introduction to Lithium Formate Monohydrate (LFM)
Lithium Formate Monohydrate is a metal formate crystal that crystallizes in a non-

centrosymmetric structure, a fundamental prerequisite for second-order NLO phenomena like

SHG.[1] As a semi-organic material, it combines the high optical nonlinearity often found in

organic materials with the favorable thermal and mechanical stability of inorganic crystals.

These attributes make LFM and similar metal formates subjects of ongoing research for their

potential in harmonic generation and optical mixing devices.[1]

Crystal Structure and Physicochemical Properties
The NLO activity of LFM is intrinsically linked to its crystal structure. It belongs to the

orthorhombic crystal system, with the non-centrosymmetric space group Pbn2₁ or Pna2₁.[1][2]
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This lack of a center of symmetry in the crystal lattice is the primary reason for its ability to

exhibit second-order NLO effects.

General Properties:

Chemical Formula: HCO₂Li · H₂O[3]

Molecular Weight: 69.97 g/mol [3][4]

Crystal System: Orthorhombic[1][2]

Space Group: Pbn2₁ (or Pna2₁)[1][2]

Quantitative Nonlinear Optical (NLO) Properties
The performance of an NLO material is defined by several key quantitative parameters. The

properties of LFM have been characterized using various techniques, with the most critical data

summarized below.
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Property Value
Measurement
Conditions / Notes

Citation

Second Harmonic

Generation (SHG)

Efficiency

0.9 times that of KDP

Measured using the

Kurtz-Perry powder

technique with a Q-

switched Nd:YAG

laser (1064 nm).

[1]

Phase-Matchable

NLO Coefficient

d₂₄ = d₃₂ = 3.5 × d₁₁ of

α-SiO₂

Phase-matchable for

a wide range of

fundamental

wavelengths.

[5][6]

Laser Damage

Threshold (LDT)
1.5 GW/cm²

Measured using a Q-

switched Nd:YAG

laser (1064 nm).

[1]

Optical Transparency

Range
240 nm - 1200 nm

Lower UV cut-off

wavelength is 240 nm.

Good transmittance

across the entire

visible region.

[1][5][6]

Experimental Protocols
Accurate characterization of NLO materials requires precise experimental procedures. The

following sections detail the methodologies used to grow and evaluate LFM crystals.

Single Crystal Growth: Slow Evaporation Solution
Technique
LFM single crystals are typically grown from an aqueous solution using the slow evaporation

method.[1][7] This technique is well-suited for materials with good solubility that do not

decompose at room temperature.

Protocol:
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Solution Preparation: Prepare a saturated aqueous solution of lithium formate at a constant

temperature.

Crystallization: Place the solution in a beaker covered with a perforated sheet (e.g., filter

paper) to allow for slow and controlled solvent evaporation. The setup should be maintained

in a dust-free environment with minimal thermal fluctuations.

Seed Crystal Formation: Tiny seed crystals will spontaneously nucleate at the bottom of the

beaker as the solution becomes supersaturated due to evaporation.

Crystal Growth: The largest and most well-formed seed crystal is selected and suspended in

the solution to grow. The process continues until a crystal of sufficient size and optical quality

is harvested.

Harvesting and Finishing: The grown crystal is carefully removed from the solution, dried,

and its faces can be cut and polished for optical measurements.

SHG Efficiency Measurement: Kurtz-Perry Powder
Technique
The Kurtz-Perry powder method is a widely used technique for the preliminary screening of

materials for NLO activity, specifically for evaluating SHG efficiency in powdered samples.[8][9]

It provides a rapid and semi-quantitative assessment of a material's potential.[10]

Protocol:

Sample Preparation: The grown LFM crystal is ground into a fine powder and sieved to

ensure a uniform particle size.

Reference Material: A standard NLO material with a known SHG efficiency, such as

Potassium Dihydrogen Phosphate (KDP), is prepared in the same manner to serve as a

reference.[11]

Experimental Setup:

A high-intensity pulsed laser, typically a Q-switched Nd:YAG laser operating at a

fundamental wavelength of 1064 nm, is used as the light source.[1]
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The powdered sample is packed into a micro-capillary tube or cell.

The laser beam is focused onto the sample.

The light emerging from the sample is collected.

Signal Detection:

A filter is used to block the fundamental wavelength (1064 nm).

A monochromator selects the second harmonic signal at the expected wavelength (532

nm).

A photomultiplier tube (PMT) detects the intensity of the 532 nm light, and the output is

displayed on an oscilloscope.

Data Analysis: The intensity of the SHG signal from the LFM sample is measured and

compared directly to the intensity of the signal generated by the KDP reference under

identical conditions. The ratio of these intensities gives the relative SHG efficiency.[1]

Laser Damage Threshold (LDT) Measurement
The LDT determines the maximum laser intensity a material can withstand without suffering

permanent damage.

Protocol:

Sample Preparation: A high-quality, polished single crystal of LFM is used.

Experimental Setup:

A focused, high-power pulsed laser (e.g., Q-switched Nd:YAG at 1064 nm) is directed at

the crystal surface.[1]

The setup typically involves a "1-on-1" or "S-on-1" testing regime, where each site on the

crystal is irradiated by a specific number of pulses.
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Damage Detection: The crystal is observed in-situ with a microscope or by monitoring for

scattering of a co-aligned probe laser. The onset of damage is identified by visible

morphological changes, such as the formation of craters or discoloration.[12]

Threshold Calculation: The laser fluence (energy per unit area) is gradually increased for

different sites on the crystal. The LDT is defined as the highest fluence at which no damage

is observed. The value is typically reported in GW/cm².[1]

Visualized Workflows and Relationships
To clarify the processes and principles involved in LFM characterization, the following diagrams

are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1592690?utm_src=pdf-body-img
https://www.benchchem.com/product/b1592690?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. researchgate.net [researchgate.net]

2. Lithium formate - Wikipedia [en.wikipedia.org]

3. Lithium formate 98 6108-23-2 [sigmaaldrich.com]

4. Lithium formate 98 6108-23-2 [sigmaaldrich.com]

5. researchgate.net [researchgate.net]

6. researchgate.net [researchgate.net]

7. scispace.com [scispace.com]

8. The Kurtz–Perry Powder Technique Revisited: A Study of the Effect of Reference
Selection on Powder Second-Harmonic Generation Response | MDPI [mdpi.com]

9. Second-harmonic generation - Wikipedia [en.wikipedia.org]

10. The Kurtz-Perry Powder Technique Revisited: A Study of the Effect of Reference
Selection on Powder Second-Harmonic Generation Response - PubMed
[pubmed.ncbi.nlm.nih.gov]

11. kurtz-perry powder technique: Topics by Science.gov [science.gov]

12. mdpi.com [mdpi.com]

To cite this document: BenchChem. [A Technical Guide to the Nonlinear Optical Properties of
Lithium Formate Monohydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1592690#nonlinear-optical-nlo-properties-of-lithium-
formate-monohydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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